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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780661 Get Quote

Technical Support Center: VO-Ohpic Trihydrate
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability and handling of VO-
Ohpic trihydrate stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing VO-Ohpic trihydrate stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

VO-Ohpic trihydrate. It is highly soluble in DMSO, with concentrations of 25 mM to over 50

mg/mL being achievable.[1] It is crucial to use fresh, anhydrous DMSO as the compound's

solubility can be reduced in the presence of moisture.[2] VO-Ohpic trihydrate is practically

insoluble in water.[1][2]

Q2: How should I store the solid VO-Ohpic trihydrate powder?

A2: The solid powder should be stored under desiccating conditions at -20°C for long-term

stability. Under these conditions, it is reported to be stable for at least three to four years.[3] For

shorter periods, storage at 4°C is also acceptable for up to two years.[1][2]

Q3: What are the optimal conditions for storing my DMSO stock solution?
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A3: For long-term storage, it is recommended to aliquot the DMSO stock solution into single-

use vials to avoid repeated freeze-thaw cycles and store them at -80°C.[4] Under these

conditions, the solution is stable for at least 6 months to a year.[1][2][4] For short-term storage,

-20°C is acceptable for up to one month.[1][2][4]

Q4: Can I store my stock solution at 4°C?

A4: It is not recommended to store DMSO stock solutions at 4°C for extended periods. One

source suggests that if a solution prepared for in vivo use is clear, it can be stored at 4°C for up

to a week, but prolonged storage may lead to a loss of efficacy.[5] For DMSO stock solutions,

freezing is the standard practice.

Q5: My stock solution appears to have precipitated after thawing. What should I do?

A5: If you observe precipitation after thawing your stock solution, you can gently warm the tube

to 37°C for 10 minutes and/or sonicate it in an ultrasonic bath for a short period to aid in

redissolving the compound.[6] To prevent this, ensure the initial dissolution was complete and

consider storing at a slightly lower concentration if the issue persists.
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Issue Possible Cause Recommended Solution

Reduced or no compound

activity in assay

Degradation of the compound

due to improper storage (e.g.,

repeated freeze-thaw cycles,

prolonged storage at -20°C).

Prepare a fresh stock solution

from the solid powder. If the

problem persists, consider

purchasing a new batch of the

compound.

Inaccurate initial concentration

of the stock solution.

Verify the calculations and

weighing process. If possible,

confirm the concentration

using a spectrophotometer if a

reference spectrum is

available.

Precipitation in stock solution

upon thawing

The concentration may be too

high for stable storage at

freezing temperatures.

Gently warm the solution to

37°C and/or sonicate to

redissolve.[6] For future

preparations, consider using a

slightly lower stock

concentration.

DMSO absorbed moisture,

reducing solubility.

Use fresh, anhydrous DMSO

for preparing new stock

solutions.[2][4]

Inconsistent results between

experiments

Variability in the stability of the

working solution.

Prepare fresh working

solutions from the stock

solution for each experiment.

For in vivo experiments, it is

recommended to prepare the

formulation freshly on the day

of use.[2]

Freeze-thaw cycles affecting

compound integrity.

Aliquot the main stock solution

into single-use volumes to

minimize the number of times

the primary stock is thawed.[4]
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Stability and Solubility Data
The following tables summarize the stability and solubility information for VO-Ohpic trihydrate
based on available data.

Table 1: Storage Conditions and Stability

Form Solvent
Storage

Temperature
Reported Stability

Solid Powder N/A -20°C ≥ 3-4 years[4][3]

4°C 2 years[1][2]

Stock Solution DMSO -80°C
6 months - 1 year[1][2]

[4]

-20°C 1 month[1][2][4]

Table 2: Solubility Data

Solvent Reported Solubility

DMSO ≥ 50 mg/mL (120.42 mM)[1][2]

Soluble to 25 mM

>10 mM[6]

Ethanol ≥45.8 mg/mL (with sonication)[6]

PBS (pH 7.2) 1 mg/mL[3]

Water < 0.1 mg/mL (insoluble)[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh out the desired amount of VO-Ohpic trihydrate powder

(Molecular Weight: 415.20 g/mol ) in a sterile microcentrifuge tube. For example, weigh 4.15
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mg to make a 1 mL of 10 mM solution.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube. For 4.15

mg, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until all the solid has dissolved. If necessary,

gently warm the tube to 37°C or place it in an ultrasonic bath for a few minutes to ensure

complete dissolution.[6]

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected aliquots.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2][4]

Protocol 2: Preparation of a Working Solution for In Vivo Administration

A common formulation for in vivo use involves a multi-solvent system. The following is a

representative protocol:

Initial Dissolution: Dissolve the required amount of VO-Ohpic trihydrate in DMSO. The final

concentration of DMSO in the formulation should be kept low (e.g., 10%).[1][2]

Vehicle Preparation: Prepare the vehicle by sequentially adding and mixing the other

components. A published vehicle consists of:

40% PEG300

5% Tween-80

45% saline[1][2]

Final Formulation: Add the initial DMSO solution to the vehicle to achieve the final desired

concentration of VO-Ohpic trihydrate. For example, to make a 1 mL final solution, add 100

µL of the DMSO stock to 900 µL of the PEG300/Tween-80/saline vehicle.

Administration: It is recommended to prepare this working solution fresh on the day of the

experiment and use it immediately.[2] If any precipitation or phase separation occurs,

warming and/or sonication may be used to aid dissolution.[2]
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Visual Guides
VO-Ohpic Trihydrate Mechanism of Action
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Caption: Mechanism of VO-Ohpic trihydrate action on the PTEN/PI3K/Akt signaling pathway.

Workflow for Preparation and Storage of VO-Ohpic Trihydrate Stock Solutions
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Caption: Recommended workflow for preparing and storing VO-Ohpic trihydrate stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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